Cas no 1042795-03-8 (4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1042795-03-8
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 4569405
• Update Time: 2025-10-29

4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-4-methyl-2-(5-methyl-2-furanyl)-6-oxo-
• 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C11H10N2O4/c1-5-3-4-7(17-5)9-12-6(2)8(11(15)16)10(14)13-9/h3-4H,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： SNVLRHYJZOWBSY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)O2)NC(=O)C(C(O)=O)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

4-Methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 1042795-03-8): A Comprehensive Overview

4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, identified by its CAS number 1042795-03-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid make it a compound of great interest for researchers exploring novel drug candidates and biochemical pathways.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a pyrimidine ring, flanked by a methyl group at the 4-position and a furan moiety at the 2-position, creates a framework that is both stable and adaptable for further chemical modifications. Additionally, the carboxylic acid group at the 5-position provides a site for hydrogen bonding and potential interactions with biological targets. These structural elements collectively enhance the compound's suitability for various pharmacological applications.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as scaffolds for developing drugs targeting a wide range of diseases. Pyrimidines are fundamental components of nucleic acids, making them integral to cellular processes such as DNA replication and transcription. Consequently, compounds that mimic or interfere with these processes have significant therapeutic implications. 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been explored in several preclinical studies for its potential to modulate these pathways.

One of the most compelling areas of research involving 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is its application in anticancer therapy. Pyrimidine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural flexibility of this molecule allows for the design of derivatives that can selectively target specific oncogenic pathways. Preliminary studies have indicated that certain analogs of this compound exhibit inhibitory effects on enzymes such as thymidylate synthase, which is crucial for DNA synthesis in rapidly dividing cells like cancer cells.

The furan moiety in the structure of 4-methyl-2-(5-methylfuran-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid adds an additional layer of complexity and potential functionality. Furan derivatives are known for their ability to engage in various chemical reactions, including Michael additions and intramolecular cyclizations, which can be leveraged to create more complex molecular architectures. This versatility makes the compound a valuable starting point for synthetic chemists aiming to develop novel drug candidates with tailored properties.

Recent advancements in computational chemistry have also contributed to the study of 4-methyl-2-(5-methylfuran-2-yl)-6-oکسو۱،۶-dihidropirimidinone۵-carboxilic acid. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. These simulations have helped identify key interactions that could be optimized to enhance its pharmacological activity. For instance, studies have suggested that modifications at the 4-position and 5-position can significantly improve binding affinity to target proteins.

The synthesis of 4-methyl-N,N-dimethylethylamine hydrochloride-derived analogs has been another area of focus. By introducing various substituents into the pyrimidine ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach has led to the discovery of several lead compounds with promising preclinical profiles. These findings underscore the importance of structure-function relationships in developing effective therapeutic agents.

In addition to its anticancer potential, 4-methyl-N,N-dimethylethylamine hydrochloride-derived analogs have been investigated for their antimicrobial properties. The structural features that make these compounds effective against cancer cells also contribute to their ability to disrupt bacterial cell walls and inhibit microbial growth. This dual functionality makes them attractive candidates for developing new antibiotics or antifungal agents, particularly in light of rising concerns about antibiotic resistance.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products, which often exhibit high bioactivity and selectivity. The pyrimidine scaffold found in 4-methyl-N,N-dimethylethylamine hydrochloride-derived analogs aligns well with this trend, as it combines synthetic accessibility with biological relevance. Researchers continue to explore natural product-inspired molecules as a source of inspiration for new drug candidates.

The development of new synthetic methodologies has also played a crucial role in advancing research on this compound class. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex pyrimidine derivatives. These methods not only improve synthetic efficiency but also allow for greater control over molecular architecture, leading to more potent and selective drug candidates.

Evaluation criteria such as solubility, stability, and metabolic profile are critical factors considered during drug development. The carboxylic acid group in 4-methyl-N,N-dimethylethylamine hydrochloride-derived analogs influences these properties significantly. Modifications at this position can alter solubility characteristics, making it easier to formulate effective pharmaceutical products. Additionally, understanding how these modifications affect metabolic stability helps predict drug efficacy and safety profiles.

The integration of machine learning and artificial intelligence into drug discovery has opened up new avenues for research on compounds like this one. AI-driven platforms can analyze vast datasets to identify promising molecular structures based on predefined criteria such as bioactivity and physicochemical properties. This approach accelerates the identification process by rapidly screening thousands or even millions of potential candidates.

In conclusion, 4-methyl-N,N-dimethylethylamine hydrochloride-derived analogs represent a promising class of compounds with significant therapeutic potential across multiple disease areas including cancer and infectious diseases. Their unique structural features combined with advances in synthetic chemistry and computational biology make them valuable tools for ongoing research efforts aimed at developing next-generation therapeutics.